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Abstract

Tantalum-180m (*8°™Ta), a naturally occurring nuclear isomer, is unique for its remarkable
stability, with a half-life so long that its decay has never been definitively observed. This
exceptional stability presents a significant challenge to nuclear physics theories and offers a
unique opportunity to explore fundamental physics, including the nature of dark matter and
neutrino-induced nucleosynthesis.[1] This technical guide provides a comprehensive overview
of the preliminary investigations into the decay of 18°™Ta, summarizing the current state of
knowledge, experimental methodologies, and the latest quantitative data. The information is
intended for researchers, scientists, and professionals in related fields who require a detailed
understanding of the ongoing efforts to measure the elusive decay of this rare isotope.

Introduction to Tantalum-180m

Tantalum is a rare, corrosion-resistant transition metal with two naturally occurring isotopes:
181Tq (99.988%) and 8°MTa (0.012%).[2] 18°MTa is the rarest stable isotope found in nature.[3] It
is a nuclear isomer, meaning its nucleus exists in a long-lived excited state.[1][4] While the
ground state of 18°Ta is highly unstable with a half-life of only 8.1 hours, the metastable isomer,
180mTgy, has a predicted half-life that is orders of magnitude longer than the age of the universe.
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The extraordinary stability of 18°™mTa is attributed to its high nuclear spin (J=9) compared to the
lower spin of its ground state and potential decay products.[7] This large spin difference
strongly suppresses the primary decay modes, making any transition extremely unlikely.[7]

Potential Decay Modes of Tantalum-180m

The decay of 18°MTa is energetically possible through several pathways, though none have
been observed to date.[8] The primary theoretical decay channels are:

e Beta () Decay: 18°™Ta could decay into Tungsten-180 (*8°W) through the emission of an
electron and an antineutrino.

» Electron Capture (EC): 18°™Ta could capture an atomic electron, transforming into Hafnium-
180 (8%Hf) and emitting a neutrino.

 Isomeric Transition (IT): A transition to the short-lived ground state of 18°Ta via gamma-ray or
conversion electron emission. This is highly suppressed due to the large spin difference.[7]

The search for these decays requires extremely sensitive detectors and ultra-low background
environments to distinguish a potential signal from naturally occurring radiation.

Experimental Investigations

The primary challenge in detecting the decay of 18°"Ta is its incredibly long half-life, which
necessitates large sample masses and extended measurement times in environments with
minimal background radiation.[9]

The Majorana Demonstrator Experiment

A leading effort in the search for 18°™Ta decay is the Majorana Demonstrator experiment,
located at the Sanford Underground Research Facility (SURF).[5][10] This facility is situated
nearly a mile underground to shield it from cosmic rays, a significant source of background
radiation.[3] The experiment utilizes an array of high-purity germanium (HPGe) detectors,
which offer excellent energy resolution for identifying the specific gamma-ray signatures
expected from 18°mTa decay.[1][5]

For the 189mTg search, the Majorana Demonstrator was repurposed to house a substantial
tantalum sample, significantly larger than in any previous experiment.[1][5] Over 17 kilograms
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of natural tantalum metal were placed within the ultra-low background detector array.[5][11]

Experimental Protocols

The following provides a generalized overview of the experimental protocols employed in the
search for 18°mTa decay, primarily based on the methodologies of the Majorana Demonstrator
and similar low-background experiments.

3.2.1. Sample Preparation and Shielding:

o Sample: High-purity, natural tantalum metal is used. The Majorana Demonstrator utilized
over 17 kg of tantalum.[11]

o Cleaning: The tantalum samples undergo a thorough surface cleaning procedure to remove
any surface impurities that could contribute to background radiation.[10]

» Shielding: The detector and sample are enclosed in a multi-layered shield to mitigate
background radiation. This typically includes:

[e]

An inner shield of high-purity copper.

A thick outer shield of lead.

o

[¢]

An active muon veto system, often consisting of plastic scintillators, to detect and reject
events caused by cosmic muons.[10]

[¢]

A nitrogen gas purge to reduce background from radon.[12]
3.2.2. Data Acquisition:

o Detectors: An array of high-purity germanium (HPGe) detectors is used to detect gamma
rays. The Majorana Demonstrator employs an array of 23 HPGe detectors.[9]

» Data Collection: Data is collected continuously for long durations, often spanning a year or
more, to maximize the probability of observing a rare decay event.[1]

o Energy Calibration: The energy response of each detector is calibrated regularly using
known radioactive sources, such as 228Th, to ensure accurate energy measurements of
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potential decay signals.[8]
3.2.3. Data Analysis:

 Signal Identification: The analysis focuses on searching for specific energy peaks in the
gamma-ray spectrum that correspond to the expected signatures of the different 18°mTa
decay modes.

o Background Subtraction: Sophisticated analysis techniques are employed to model and
subtract background radiation from the measured spectrum. This is crucial for isolating a
potential signal from the inherent noise.

» Half-Life Limit Calculation: In the absence of a definitive decay signal, the data is used to set
a lower limit on the half-life of 18°™Ta. This is a statistical calculation based on the number of
observed events (or lack thereof) in the region of interest, the number of 18MTa atoms in the
sample, the detection efficiency, and the measurement time.

Quantitative Data

The most recent and stringent limits on the half-life of 18°™Ta come from the Majorana
Demonstrator experiment. The following table summarizes their findings after one year of data

collection.
Half-Life Lower Limit (90%
Decay Channel Daughter Isotope cL)
B~ Decay 180wy > 1.5 x 10%° years
Electron Capture (EC) 180Hf > 1.3 x 10%° years
Combined > (0.29 x 108 years

Table 1: Lower limits on the half-life of 8°™Ta for different decay channels as determined by the
Majorana Collaboration.[5]

These results represent an improvement of one to two orders of magnitude over previous
limits.[5]
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Caption: Potential decay pathways of Tantalum-180m.

Experimental Workflow for 18mTa Decay Search
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Experimental Workflow for Tantalum-180m Decay Search
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Caption: A simplified experimental workflow for the search of Tantalum-180m decay.

Future Outlook

The ongoing search for the decay of 18°™Ta continues to push the boundaries of low-
background experimental techniques. Future efforts will likely involve:

e Longer Measurement Times: Continuing to collect data with existing setups to improve
statistical sensitivity.

e Larger Sample Masses: The possibility of using isotopically enriched 18°™Ta samples could
dramatically increase the chances of observing a decay.[4]
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e Improved Background Reduction: Further advancements in shielding and signal processing
to reduce background noise even more.

The eventual observation of 189™Ta decay will provide invaluable data for refining our
understanding of nuclear structure and decay processes. Furthermore, the extreme sensitivity
of these experiments allows for searches for new physics, such as interactions with dark matter
particles that could induce the decay of 18MTa.[1]

Conclusion

The investigation into the decay of Tantalum-180m represents a significant challenge at the
forefront of nuclear physics. While its decay has yet to be observed, the experimental efforts,
particularly those of the Majorana Collaboration, have yielded unprecedentedly stringent limits
on its half-life. The methodologies developed for these experiments are advancing the field of
low-background radiation detection and have implications for other rare-event searches. This
technical guide has summarized the key aspects of these preliminary investigations, providing
a foundation for researchers and scientists to understand the current landscape and future
directions of this tantalizing puzzle in nuclear science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Nuclear Physicists Searching for Decay of Tantalum-180m | Sci.News [sci.news]

2. indico.in2p3.fr [indico.in2p3.fr]

3. “Tantalizing” decay of nature’s rarest isotope may finally be within reach | Sanford
Underground Research Facility [sanfordlab.org]

4. Tantalum decays set limits on dark matter — Nuclear Science Division
[nuclearscience.lbl.gov]

5. Constraints on the Decay of /{180m}Ta - PubMed [pubmed.ncbi.nim.nih.gov]

6. Constraints on the Decay of 180mTa (Journal Article) | OSTI.GOV [osti.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.sci.news/physics/tantalum-180m-decay-12779.html
https://www.benchchem.com/product/b1222186?utm_src=pdf-body
https://www.benchchem.com/product/b1222186?utm_src=pdf-custom-synthesis
https://www.sci.news/physics/tantalum-180m-decay-12779.html
https://indico.in2p3.fr/event/31262/contributions/140917/attachments/88406/134194/Massarczyk.pdf
https://sanfordlab.org/news/tantalizing-decay-natures-rarest-isotope-may-finally-be-within-reach
https://sanfordlab.org/news/tantalizing-decay-natures-rarest-isotope-may-finally-be-within-reach
https://nuclearscience.lbl.gov/2020/07/01/tantalum-decays-set-limits-on-dark-matter/
https://nuclearscience.lbl.gov/2020/07/01/tantalum-decays-set-limits-on-dark-matter/
https://pubmed.ncbi.nlm.nih.gov/37897780/
https://www.osti.gov/pages/biblio/3003294
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

8. cdr.lib.unc.edu [cdr.lib.unc.edu]

[symmetrymagazine.org]

e 10. zdfk.if.uj.edu.pl [zdfk.if.uj.edu.pl]

e 12. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

7. JRC Publications Repository [publications.jrc.ec.europa.eu]

9. Majorana Demonstrator finds ‘tantalizing’ new purpose | symmetry magazine

 To cite this document: BenchChem. [Preliminary Investigations into the Decay of Tantalum-
180m: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222186#preliminary-investigations-into-tantalum-

180m-decay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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